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Compound of Interest

Compound Name: 3-Hydroxycarbofuran

Cat. No.: B132532 Get Quote

An essential guide for the safe handling and disposal of 3-hydroxycarbofuran, ensuring the

safety of laboratory personnel and environmental protection.

For researchers, scientists, and drug development professionals, the proper management of

chemical waste is paramount. 3-Hydroxycarbofuran, an active metabolite of the insecticide

carbofuran, is a potent acetylcholinesterase inhibitor and is considered an environmental toxin.

[1] Adherence to strict disposal protocols is crucial to mitigate risks. This guide provides a

procedural, step-by-step approach to the safe disposal of 3-hydroxycarbofuran in a laboratory

setting.

Immediate Safety and Hazard Information
3-Hydroxycarbofuran is classified as acutely toxic and is fatal if swallowed.[2] It is essential to

handle this compound with appropriate personal protective equipment (PPE), including

chemical-resistant gloves, eye protection, and a lab coat. Work should be conducted in a well-

ventilated area or a chemical fume hood. In case of exposure, consult the Safety Data Sheet

(SDS) immediately and seek medical attention.

Key Hazard Classifications:
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Hazard Identification Classification Source

GHS Classification
Acute Toxicity, Oral (Category

2), H300: Fatal if swallowed
[2]

Signal Word Danger [2]

UN Number UN2811 [3]

Proper Shipping Name
TOXIC SOLID, ORGANIC,

N.O.S. (3-Hydroxycarbofuran)

Transport Hazard Class 6.1 [3]

Packing Group II [3]

Step-by-Step Disposal Procedure
The following procedure outlines the recommended steps for the disposal of 3-
hydroxycarbofuran waste and its empty containers.

1. Waste Segregation and Collection:

Solid Waste: Collect any solid 3-hydroxycarbofuran waste, including contaminated

consumables (e.g., weighing paper, pipette tips), in a dedicated, clearly labeled, and sealed

hazardous waste container.

Liquid Waste: If 3-hydroxycarbofuran is in a solution, it should be collected in a separate,

labeled, and sealed hazardous liquid waste container. Do not mix with other solvent waste

streams unless permitted by your institution's hazardous waste management plan.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "3-Hydroxycarbofuran," and the appropriate hazard pictograms (e.g., skull and

crossbones).[2]

2. Handling of Empty Containers:

Empty containers that held 3-hydroxycarbofuran are considered hazardous waste and

must be properly decontaminated before disposal.[4]
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Triple Rinsing:

Empty the container completely into the appropriate waste collection vessel.

Add a suitable solvent (e.g., methanol or chloroform, in which 3-hydroxycarbofuran is

soluble[1]) until the container is about 20-25% full.

Securely cap and shake the container vigorously for at least 30 seconds.

Pour the rinsate into a designated hazardous liquid waste container.

Repeat this rinsing process two more times.[4]

After triple rinsing, the container should be punctured or otherwise rendered unusable to

prevent reuse. Dispose of the decontaminated container as directed by your institution's

waste management guidelines.

3. Storage of Hazardous Waste:

Store the sealed and labeled hazardous waste containers in a designated, secure, and well-

ventilated secondary containment area, away from incompatible materials.

Follow all institutional and local regulations for the storage of hazardous waste, including

limits on accumulation time.

4. Professional Disposal:

The disposal of 3-hydroxycarbofuran waste must be handled by a licensed hazardous

waste disposal company. Do not dispose of this chemical down the drain or in regular trash.

[2][5]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Provide the EHS department with an accurate inventory of the waste.

Emergency Procedures for Spills
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In the event of a spill, the following immediate actions should be taken:

Evacuate: Alert others in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated.

Contain: If it is safe to do so, contain the spill using appropriate absorbent materials.

Clean-up: Follow your laboratory's specific spill clean-up procedure for highly toxic solids. All

materials used for clean-up must be disposed of as hazardous waste.

Report: Report the spill to your laboratory supervisor and the EHS department.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of 3-hydroxycarbofuran.
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Caption: Logical workflow for the proper segregation and disposal of 3-hydroxycarbofuran
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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